Cas no 430470-84-1 (1-butyl-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 1-butyl-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 430470-84-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• MDL: MFCD02630714
• CID: 1085950
• PubChem ID: 2907865
• Update Time: 2025-09-28

1-butyl-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-1H-benzo[d]imidazole-2-carbaldehyde
• 1-butyl-1H-benzimidazole-2-carbaldehyde
• 1-butyl-1H-benzimidazole-2-carbaldehyde(SALTDATA: FREE)
• 1-butylbenzimidazole-2-carbaldehyde
• F1033-0049
• 1-butyl-1H-1,3-benzodiazole-2-carbaldehyde
• STK391985
• SR-01000240071-1
• AKOS000275443
• MFCD02630714
• BS-37984
• 430470-84-1
• DB-027863
• Cambridge id 6642405
• 1-butyl-1H-benzimidazole-2-carbaldehyde, AldrichCPR
• G70477
• 1-butyl-1,3-benzodiazole-2-carbaldehyde
• EN300-38866
• DTXSID30387755
• SR-01000240071

• MDL： MFCD02630714
• Inchi： 1S/C12H14N2O/c1-2-3-8-14-11-7-5-4-6-10(11)13-12(14)9-15/h4-7,9H,2-3,8H2,1H3
• InChI Key： XCCVBLAZECLPMJ-UHFFFAOYSA-N
• SMILES： O=CC1=NC2C=CC=CC=2N1CCCC

Computed Properties

• Exact Mass: 202.11100
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 2.64890